4-chloro-3-(pentanoylamino)benzoic acid

• IUPAC Name: 4-chloro-3-(pentanoylamino)benzoic acid
• InChI: InChI=1S/C12H14ClNO3/c1-2-3-4-11(15)14-10-7-8(12(16)17)5-6-9(10)13/h5-7H,2-4H2,1H3,(H,14,15)(H,16,17)
• InChI Key: JJBHBFOQIMWPRL-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=C(C=CC(=C1)C(=O)O)Cl
• Molecular Formula: C12H14ClNO3
• Molecular Weight: 255.70 g/mol

Description

4-chloro-3-(pentanoylamino)benzoic acid, also known as CPBA, is a chemical compound that has been widely used in scientific research due to its unique properties. CPBA is a derivative of benzoic acid, which is a white crystalline solid that is commonly used as a food preservative. CPBA is a highly reactive compound that has been used in a variety of applications, including organic synthesis, drug discovery, and chemical biology.

Mechanism of Action

4-chloro-3-(pentanoylamino)benzoic acid is a highly reactive compound that can react with a variety of nucleophiles. It has been shown to react with amino acids, peptides, and proteins, forming covalent adducts. The mechanism of action of 4-chloro-3-(pentanoylamino)benzoic acid is thought to involve the formation of a reactive intermediate, which can then react with a nucleophile.
Biochemical and Physiological Effects:
4-chloro-3-(pentanoylamino)benzoic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of a variety of enzymes, including proteases and kinases. 4-chloro-3-(pentanoylamino)benzoic acid has also been shown to induce apoptosis in cancer cells, making it a potential anti-cancer agent.

Advantages and Limitations for Lab Experiments

4-chloro-3-(pentanoylamino)benzoic acid has a number of advantages for use in lab experiments. It is a highly reactive compound that can be used to introduce the 4-chloro-3-(pentanoylamino)benzoic acid moiety into a variety of compounds. 4-chloro-3-(pentanoylamino)benzoic acid is also relatively easy to synthesize, making it readily available for use in research. However, 4-chloro-3-(pentanoylamino)benzoic acid is also highly reactive, which can make it difficult to work with. It can also be toxic in high concentrations, which can limit its use in certain experiments.

Future Directions

There are a number of future directions for research involving 4-chloro-3-(pentanoylamino)benzoic acid. One potential area of research is the development of new 4-chloro-3-(pentanoylamino)benzoic acid-based reagents for use in organic synthesis. Another potential area of research is the use of 4-chloro-3-(pentanoylamino)benzoic acid as a tool for studying protein-ligand interactions. Finally, 4-chloro-3-(pentanoylamino)benzoic acid may have potential as a therapeutic agent for the treatment of cancer and other diseases.

Synthesis Methods

4-chloro-3-(pentanoylamino)benzoic acid can be synthesized using a variety of methods, including the reaction of 4-chlorobenzoic acid with pentanoyl chloride in the presence of a catalyst. The reaction can be carried out in a variety of solvents, including dichloromethane, chloroform, and ethyl acetate. The resulting product is a white crystalline solid that is typically purified using recrystallization.

Scientific Research Applications

4-chloro-3-(pentanoylamino)benzoic acid has been used extensively in scientific research due to its unique properties. It has been used as a reagent in organic synthesis, allowing researchers to introduce the 4-chloro-3-(pentanoylamino)benzoic acid moiety into a variety of compounds. 4-chloro-3-(pentanoylamino)benzoic acid has also been used as a tool in chemical biology, allowing researchers to study the interactions between proteins and small molecules.